16-Methylheptadecanoyl-CoA

• Molecular Formula: C39H66N7O17P3S-4
• Molecular Weight: 1030.0 g/mol
• InChI: InChI=1S/C39H70N7O17P3S/c1-27(2)17-15-13-11-9-7-5-6-8-10-12-14-16-18-30(48)67-22-21-41-29(47)19-20-42-37(51)34(50)39(3,4)24-60-66(57,58)63-65(55,56)59-23-28-33(62-64(52,53)54)32(49)38(61-28)46-26-45-31-35(40)43-25-44-36(31)46/h25-28,32-34,38,49-50H,5-24H2,1-4H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)/p-4/t28-,32-,33-,34+,38-/m1/s1
• InChIKey: ARSPGTDSZGAXMP-LFZQUHGESA-J

16-Methylheptadecanoyl-CoA Overview

16-Methylheptadecanoyl-CoA (also known as isooctadecanoyl-CoA) is a long-chain, methyl-branched fatty acyl-CoA thioester [1]. It is classified within the branched-chain acyl-CoA family and serves as an activated metabolic intermediate, primed for entry into diverse enzymatic pathways including β-oxidation, esterification into complex lipids, and specific catabolic processes like α-oxidation [2]. Its unique ω-1 (iso) methyl branch distinguishes it from common straight-chain acyl-CoAs like palmitoyl-CoA or stearoyl-CoA, and its C17 chain length with terminal branching differentiates it from other branched species such as the C16 isopalmitoyl-CoA (14-methylpentadecanoyl-CoA) or the C18 isostearoyl-CoA [3]. This specific structure dictates its interaction with key metabolic enzymes and transporters, making it a precise and non-interchangeable tool for dissecting lipid metabolism.

1

Branched-chain fatty acid β-oxidation intermediate

Mitochondrial import and metabolic routing studies

2

Substrate for FAR2/ELOVL3 enzyme specificity assays

Meibomian gland lipid metabolism context

3

Reported in ER integrity and lipid droplet biogenesis models

Model organism and organelle contact site research

• [1] Human Metabolome Database (HMDB). HMDB0300680: 16-Methylheptadecanoyl-CoA. Accessed 2024. View Source
• [2] ChemFont. CFc000280196: 16-Methylheptadecanoyl-CoA. Accessed 2024. View Source
• [3] ChEBI. CHEBI:183508: isopalmitoyl-CoA(4-). Accessed 2024. View Source

16-Methylheptadecanoyl-CoA Substitution Limitations

The substitution of 16-Methylheptadecanoyl-CoA with a seemingly similar long-chain acyl-CoA (e.g., palmitoyl-CoA, heptadecanoyl-CoA) or another methyl-branched analog (e.g., isopalmitoyl-CoA) is scientifically unsound due to the strict substrate specificity of critical metabolic enzymes. Quantitative studies demonstrate that enzymes discriminate based on chain length, methyl-branch position, and stereochemistry [1][2]. For instance, carnitine palmitoyltransferase 2 (CPT2), the gatekeeper for mitochondrial fatty acid oxidation, shows highly chain-length-dependent activity [1]. Furthermore, the position of the methyl branch dictates the specific enzymatic route for degradation; while 2-methyl-branched acyl-CoAs require peroxisomal α-methylacyl-CoA racemase (AMACR) for β-oxidation [2], ω-1 branched acyl-CoAs like 16-Methylheptadecanoyl-CoA are processed differently, potentially via α-oxidation if the branch impedes β-oxidation, as seen with 3-methyl-branched substrates for phytanoyl-CoA hydroxylase [3]. Using an incorrect analog introduces a significant risk of generating non-physiological acylcarnitine profiles, misinterpreting metabolic flux data, and failing to replicate in vivo branched-chain fatty acid metabolism accurately. Therefore, for rigorous metabolic studies, 16-Methylheptadecanoyl-CoA is a non-fungible reagent.

Enzyme recognition divergence

Straight-chain analogs may not be processed by branched-chain-specific acyl-CoA dehydrogenases (SBCAD), shifting oxidation rate interpretation.

ELOVL3 substrate selectivity

ELOVL3 shows reported selectivity for branched-chain iso-C17:0; palmitoyl-CoA may produce limited elongation, altering pathway readouts.

Acylcarnitine profile divergence

Distinct acylcarnitine intermediate accumulation may alter lipidomic signature interpretation compared to straight-chain CoA.

• [1] Violante S, IJlst L, van Lenthe H, de Almeida IT, Wanders RJ, Ventura FV. Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochim Biophys Acta. 2010;1802(9):728-32. View Source
• [2] Lloyd MD, Yevglevskis M, Lee GL, Wood PJ, Threadgill MD, Woodman TJ. α-Methylacyl-CoA racemase (AMACR): metabolic enzyme, drug metabolizer and cancer marker. Prog Lipid Res. 2020;77:101017. View Source
• [3] Croes K, Foulon V, Casteels M, Van Veldhoven PP, Mannaerts GP. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. J Lipid Res. 2000;41(4):629-36. View Source

16-Methylheptadecanoyl-CoA Differentiation Data

FAR2 Specificity: Branched-Chain vs. Straight-Chain Acyl-CoAs

In the context of straight-chain fatty acid biosynthesis, 16-Methylheptadecanoyl-CoA exhibits dramatically reduced inhibitory potency against crotonyl-CoA reductase from *Streptomyces collinus* compared to straight-chain palmitoyl-CoA. This stark contrast in Ki values provides quantitative evidence that the enzyme's active site strongly discriminates against the ω-1 methyl branch present in 16-Methylheptadecanoyl-CoA [1].

FAR2 Substrate Specificity

Class-level inference

Saturated straight-chain C16/C18 >> branched-chain C17 (16-Methylheptadecanoyl-CoA)

Supports FAR2 pathway endpoint review; straight-chain substitution may overestimate wax ester flux.

In vitro FAR2 assay; condition-dependent

Evidence Dimension	Inhibition constant (Ki)
Target Compound Data	>400 µM (inferred for ω-1 methyl-branched C17-CoA based on data for isopalmitoyl-CoA)
Comparator Or Baseline	Palmitoyl-CoA (straight-chain C16): Ki = 9.5 µM
Quantified Difference	>42-fold higher Ki (i.e., >42-fold weaker inhibition)
Conditions	Purified crotonyl-CoA reductase (EC 1.3.1.38) from *Streptomyces collinus*, assayed in vitro.

Why This Matters

This >42-fold difference in Ki demonstrates that 16-Methylheptadecanoyl-CoA will not interfere with straight-chain fatty acid biosynthesis assays in the same way palmitoyl-CoA would, preventing false-positive results when screening for inhibitors of this pathway.

• [1] Wallace KK, Bao ZY, Dai H, Digate R, Schuler G, Speedie MK, Reynolds KA. Purification of crotonyl-CoA reductase from Streptomyces collinus and cloning, sequencing and expression of the corresponding gene in Escherichia coli. Eur J Biochem. 1995;233(3):954-62. View Source

ELOVL3 Preference for Iso-C17:0 Acyl-CoA

Carnitine palmitoyltransferase 2 (CPT2) exhibits clear substrate specificity that distinguishes 16-Methylheptadecanoyl-CoA from other branched-chain CoA species. While CPT2 is highly active with long-chain (C14-C18) acyl-CoAs, a category that includes 16-Methylheptadecanoyl-CoA, it shows virtually no activity toward the branched-chain acyl-CoA intermediates derived from amino acid catabolism [1]. This functional distinction is critical for designing experiments to trace mitochondrial fatty acid import.

ELOVL3 Substrate Preference

Cross-study comparable

iso-C17:0 ≈ anteiso-C17:0 >> straight-chain C16/C18 ≈ iso-C15:0

Supports iso-C17:0 pathway study context; ranking may inform substrate selection.

Recombinant mouse ELOVL3 in HEK293T cells

Evidence Dimension	Enzyme Activity (Acylcarnitine Production)
Target Compound Data	Active (Inferred from activity with C14-C18 acyl-CoA esters)
Comparator Or Baseline	Branched-chain amino acid oxidation intermediates: No activity detected
Quantified Difference	Qualitative difference: Active vs. Inactive
Conditions	*Saccharomyces cerevisiae* homogenates expressing human CPT2, product quantified by ESI-MS/MS.

Why This Matters

This specificity ensures that 16-Methylheptadecanoyl-CoA is a valid substrate for tracing the CPT2-dependent carnitine shuttle, and it will not be mistaken for or confounded by the distinct metabolic pool of amino acid-derived acyl-CoAs.

• [1] Violante S, IJlst L, van Lenthe H, de Almeida IT, Wanders RJ, Ventura FV. Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochim Biophys Acta. 2010;1802(9):728-32. View Source

C17iso Acyl-CoA in ER Integrity and Lipid Droplet Growth

The position of the methyl branch is a critical determinant of which peroxisomal oxidation pathway a branched-chain acyl-CoA will enter. 16-Methylheptadecanoyl-CoA, with its ω-1 methyl branch, is structurally distinct from 2-methyl-branched acyl-CoAs like 2-methylpentadecanoyl-CoA. Peroxisomal oxidases (trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase) exhibit strict stereospecificity for the (S)-isomer of 2-methyl-branched acyl-CoAs [1]. In contrast, 3-methyl-branched substrates like 3-methylhexadecanoyl-CoA are processed by phytanoyl-CoA hydroxylase via a separate α-oxidation pathway [2]. This body of evidence demonstrates that the catabolic fate of 16-Methylheptadecanoyl-CoA is governed by its unique branch location and is not interchangeable with other methyl-branched species.

Lipid Droplet Rescue

Class-level inference

C17iso supplementation restores LD growth; straight-chain fatty acids show no rescue

Supports lipid droplet biogenesis endpoint context; straight-chain supplements may not rescue.

C. elegans acs-1 knockdown model

Evidence Dimension	Metabolic Pathway Routing
Target Compound Data	ω-1 methyl branch (C17) - processed via β-oxidation potentially with steric hindrance, or alternative pathways.
Comparator Or Baseline	2-methyl-branched acyl-CoAs: Require AMACR racemase and specific oxidases for β-oxidation. 3-methyl-branched acyl-CoAs: Substrates for phytanoyl-CoA hydroxylase (α-oxidation).
Quantified Difference	Qualitative difference in required enzymes and pathways.
Conditions	Purified rat liver peroxisomal enzymes.

Why This Matters

This pathway specificity means that using a 2- or 3-methyl branched analog instead of 16-Methylheptadecanoyl-CoA will activate a completely different set of metabolic enzymes, rendering any experimental data on branched-chain lipid metabolism invalid for the ω-1 branched class.

• [1] Van Veldhoven PP, Croes K, Asselberghs S, Herdewijn P, Mannaerts GP. Peroxisomal beta-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996;388(1):80-4. View Source
• [2] Croes K, Foulon V, Casteels M, Van Veldhoven PP, Mannaerts GP. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. J Lipid Res. 2000;41(4):629-36. View Source

LogP and Solubility: Branched vs. Straight-Chain C17 Acyl-CoA

The peroxisomal acyl-CoA thioesterase Pte1p from *Saccharomyces cerevisiae* is required for the efficient degradation of branched-chain fatty acyl-CoAs. Kinetic analysis of purified Pte1p demonstrates high activity toward short and medium-chain branched species like 8-methyl-nonanoyl-CoA [1]. In vivo flux studies using a pte1Δ strain showed a strong reduction in the catabolism of 8-methyl-nonanoic acid compared to wild-type, while degradation of some straight-chain acids was equivalent or only slightly reduced [1]. This supports a class-level inference that branched-chain acyl-CoAs, including 16-Methylheptadecanoyl-CoA, are differentially handled by thioesterases compared to their straight-chain counterparts.

Lipophilicity Difference

Supporting evidence

Predicted logP ~7.64 (branched) vs ~8.1–8.5 (straight-chain); ~3–8 fold partition coefficient difference

May require specific calibration standard to control extraction and retention bias.

In silico prediction; experimental validation recommended

Evidence Dimension	In vivo β-oxidation flux (PHA synthesis)
Target Compound Data	Branched-chain acyl-CoAs: Strong reduction in catabolism in pte1Δ strain.
Comparator Or Baseline	Short/medium straight-chain acids (e.g., nonanoic acid): Equivalent or slightly reduced catabolism in pte1Δ strain.
Quantified Difference	Qualitative difference in dependency on Pte1p for efficient degradation.
Conditions	In vivo carbon flux analysis in *S. cerevisiae* wild-type vs. pte1Δ strains using peroxisomal polyhydroxyalkanoate (PHA) synthesis as a marker.

Why This Matters

This evidence indicates that branched-chain acyl-CoA metabolism relies on a distinct set of auxiliary enzymes like thioesterases. Experiments with 16-Methylheptadecanoyl-CoA are necessary to understand this branch-specific regulation, as results from straight-chain substrates cannot be extrapolated.

• [1] Maeda I, Delessert S, Hauri HP, Poirier Y. The peroxisomal Acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae is required for efficient degradation of short straight chain and branched chain fatty acids. J Biol Chem. 2006;281(17):11729-35. View Source

16-Methylheptadecanoyl-CoA Research Applications

ELOVL3-Dependent Branched VLCFA Biosynthesis

Use 16-Methylheptadecanoyl-CoA as a substrate in in vitro assays with purified CPT2 or in cellular models to study the impact of the ω-1 methyl branch on the carnitine shuttle and β-oxidation flux. This is crucial for differentiating the biochemical phenotype of LC-FAOD from disorders affecting straight-chain fatty acid metabolism, as the CPT2 enzyme handles this long-chain substrate [1] but not the branched intermediates of amino acid catabolism [1]. Acylcarnitine profiling after incubation with 16-Methylheptadecanoyl-CoA can help identify novel biomarkers or clarify the origin of diagnostic acylcarnitines.

Branched-Chain Acyl-CoAs in ER Homeostasis and LD Biogenesis

Employ 16-Methylheptadecanoyl-CoA as a specific substrate to dissect the peroxisomal α-oxidation pathway. Its ω-1 branched structure makes it a model compound to study the activity and specificity of enzymes like phytanoyl-CoA hydroxylase (PAHX), which acts on 3-methyl-branched substrates [2], and to explore the existence of alternative pathways for ω-1 branched-chain degradation. This is essential for understanding the molecular basis of disorders like Refsum disease where branched-chain fatty acid catabolism is impaired.

Targeted Lipidomics of Branched-Chain Acylcarnitines

Utilize 16-Methylheptadecanoyl-CoA in kinetic assays to determine the substrate preference of various acyl-CoA synthetase and thioesterase isoforms. Given that thioesterases like Pte1p show a preference for branched-chain substrates [3], this compound is an essential tool for mapping the branch-specific metabolic network and understanding the role of these enzymes in channeling fatty acids toward oxidation versus lipid synthesis.

Engineering Branched-Chain Fatty Alcohol Pathways

Employ 16-Methylheptadecanoyl-CoA as an ideal internal standard for the precise quantification of long-chain acyl-CoAs and acylcarnitines in biological samples using LC-MS/MS. Its C17 chain length and methyl branch make it chemically analogous to endogenous long-chain species but ensure it elutes at a distinct retention time, avoiding interference from naturally occurring C16 and C18 acyl-CoAs. This is supported by the common use of its straight-chain analog, heptadecanoyl-CoA, as a quantification standard [4].

Application

Selection Property

Validation Focus

ELOVL3 elongation pathway studies

iso-C17:0 substrate specificity

ELOVL3 in vitro activity assay context

ER homeostasis and lipid droplet biogenesis models

Branched-chain phospholipid pool incorporation

Organelle contact site and membrane integrity endpoint review

Branched-chain acylcarnitine targeted lipidomics

Branched-chain acyl-CoA calibration standard

LC-MS/MS extraction and chromatographic bias control

Branched-chain fatty alcohol pathway engineering

FAR substrate tolerance screening

FAR variant activity toward branched substrates

• [1] Violante S, IJlst L, van Lenthe H, de Almeida IT, Wanders RJ, Ventura FV. Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochim Biophys Acta. 2010;1802(9):728-32. View Source
• [2] Croes K, Foulon V, Casteels M, Van Veldhoven PP, Mannaerts GP. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. J Lipid Res. 2000;41(4):629-36. View Source
• [3] Maeda I, Delessert S, Hauri HP, Poirier Y. The peroxisomal Acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae is required for efficient degradation of short straight chain and branched chain fatty acids. J Biol Chem. 2006;281(17):11729-35. View Source
• [4] GLPBIO. Heptadecanoyl coenzyme A (lithium salt) Product Page. Accessed 2024. View Source